Cas no 301226-25-5 (tert-Butyl 1-oxa-5-azaspiro[2.4]heptane-5-carboxylate)

• Product Name: tert-Butyl 1-oxa-5-azaspiro[2.4]heptane-5-carboxylate
• CAS No: 301226-25-5
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• MDL: MFCD07779387
• CID: 67536
• PubChem ID: 42609244
• Update Time: 2025-05-26

tert-Butyl 1-oxa-5-azaspiro[2.4]heptane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 1-oxa-5-azaspiro[2.4]heptane-5-carboxylate
• 1-Oxa-5-azaspiro[2.4]heptane-5-carboxylic acid 1,1-dimethylethyl ester
• 1-Oxa-5-azaspiro[2.4]heptane-5-carboxylic acid tert-butyl ester
• tert-butyl 1-oxa-6-azaspiro[2.4]heptane-6-carboxylate
• 1-OXA-5-AZASPIRO[2.4]HEPTANE-5-CARBOXYLIC ACID, 1,1-DIMETHYLETHYL ESTER
• SY067903
• MFCD07779387
• tert-butyl 2-oxa-6-azaspiro[2.4]heptane-6-carboxylate
• DTXSID80654964
• FT-0649377
• PB26281
• SCHEMBL1222835
• EN300-253659
• J-505034
• 1-Oxa-5-azaspiro[2.4]heptane-5-carboxylic acid tert-butyl ester, AldrichCPR
• tert-Butyl 1-oxa-5-azaspiro[2,4]heptane-5-carboxyate
• Z1198174314
• AKOS006286141
• 5-BOC-1-OXA-5-AZASPIRO[2.4]HEPTANE
• GS-3759
• rac-1-oxa-5-aza-spiro[2.4]heptane-5-carboxylic acid tert-butyl ester
• AM100642
• tert-Butyl1-oxa-5-azaspiro[2.4]heptane-5-carboxylate
• 1-Oxa-5-aza-spiro[2.4]heptane-5-carboxylic acid tert-butyl ester
• A820213
• 301226-25-5
• ZFNBSKYWLUKRRV-UHFFFAOYSA-N
• CS-W022982
• DB-068226

• MDL： MFCD07779387
• Inchi： 1S/C10H17NO3/c1-9(2,3)14-8(12)11-5-4-10(6-11)7-13-10/h4-7H2,1-3H3
• InChI Key： ZFNBSKYWLUKRRV-UHFFFAOYSA-N
• SMILES： O1CC21CN(C(=O)OC(C)(C)C)CC2

Computed Properties

• Exact Mass: 199.12100
• Monoisotopic Mass: 199.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.1A^2
• XLogP3: 0.8

Experimental Properties

• Refractive Index: 1.508
• PSA: 42.07000
• LogP: 1.33410

tert-Butyl 1-oxa-5-azaspiro[2.4]heptane-5-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazard Category Code： 52
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Store in freezer, under -20°C

Additional information on tert-Butyl 1-oxa-5-azaspiro[2.4]heptane-5-carboxylate

Introduction to Tert-Butyl 1-Oxa-5-Azaspiro[2.4]heptane-5-carboxylate (CAS No. 301226-25-5)

Tert-Butyl 1-oxa-5-azaspiro[2.4]heptane-5-carboxylate, identified by its CAS number 301226-25-5, is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This spirocyclic oxazoline derivative exhibits a fascinating architecture, combining a heterocyclic oxygen atom with an azasiloxane core, which makes it a promising candidate for various biochemical applications.

The compound's molecular framework, characterized by a spiro connection between a five-membered oxygen-containing ring and a seven-membered azasiloxane ring, imparts distinct electronic and steric properties. These features are particularly intriguing for designing molecules with enhanced binding affinity and selectivity, which are critical for the development of novel therapeutic agents. The presence of the tert-butyl group further modulates the compound's physicochemical properties, contributing to improved solubility and metabolic stability.

In recent years, there has been growing interest in spirocyclic compounds due to their potential to act as scaffolds for drug development. The spirocyclic motif is known to enhance molecular rigidity, which can be advantageous in optimizing binding interactions with biological targets. Specifically, 1-oxa-5-azaspiro[2.4]heptane derivatives have shown promise in inhibiting various enzymatic pathways, making them valuable tools in preclinical research.

One of the most compelling aspects of Tert-butyl 1-oxa-5-azaspiro[2.4]heptane-5-carboxylate is its versatility in medicinal chemistry applications. Researchers have explored its utility as an intermediate in the synthesis of more complex molecules, including protease inhibitors and kinase modulators. The carboxylate functionality at the fifth position provides a handle for further derivatization, enabling the creation of libraries of analogs with tailored pharmacological profiles.

Recent studies have highlighted the compound's potential in addressing neurological disorders. The spirocyclic structure is hypothesized to interact with specific receptors or enzymes involved in neurodegenerative diseases, such as Alzheimer's and Parkinson's. Preliminary computational studies suggest that modifications to the tert-butyl group can fine-tune binding interactions, leading to improved efficacy and reduced side effects.

The synthesis of Tert-butyl 1-oxa-5-azaspiro[2.4]heptane-5-carboxylate involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to achieve high yields and enantiopurity. These synthetic strategies are essential for producing sufficient quantities of the compound for both academic research and industrial applications.

From a pharmacokinetic perspective, the tert-butyl group contributes to the compound's metabolic stability by reducing susceptibility to hydrolysis. This characteristic is particularly desirable for drugs that need to exhibit prolonged half-lives in vivo. Additionally, the oxazoline ring can serve as a bioisostere for other heterocycles commonly found in bioactive molecules, offering an alternative scaffold for drug design.

The compound's unique structural features also make it an attractive candidate for material science applications beyond pharmaceuticals. Its rigid spirocyclic framework could be exploited in designing novel polymers or functional materials with specific optical or electronic properties. Such applications are currently under investigation in interdisciplinary research efforts.

In conclusion, Tert-butyl 1-oxa-5-azaspiro[2.4]heptane-5-carboxylate (CAS No. 301226-25-5) represents a significant advancement in medicinal chemistry due to its innovative structure and multifaceted utility. Its potential in drug discovery, coupled with its robust synthetic accessibility, positions it as a cornerstone compound for future research endeavors. As scientific understanding evolves, this molecule is poised to play an increasingly pivotal role in developing next-generation therapeutics.